3-[(2,6-dichlorobenzyl)sulfanyl]-5-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-ethyl-4H-1,2,4-triazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-[(2,6-dichlorobenzyl)sulfanyl]-5-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-ethyl-4H-1,2,4-triazole is a useful research compound. Its molecular formula is C19H17Cl4N3OS2 and its molecular weight is 509.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis Techniques and Chemical Reactivity
Research in the area of 1,2,4-triazole chemistry often explores the facile synthesis of triazole derivatives with potential fungicidal activity. For example, El-Telbani et al. (2007) demonstrated the condensation of 4-amino-4H-1,2,4-triazole-3-thiol with ethyl cyanoacetate, leading to ethyl [1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylacetate, which showed preliminary fungicidal activity (El-Telbani, Swellem, & Nawwar, 2007). Such studies underscore the chemical versatility and reactivity of triazole derivatives, hinting at the broad utility of these compounds in developing new fungicides.
Biological Activity: Antibacterial and Antifungal Applications
Triazole derivatives have been extensively studied for their antimicrobial and antifungal properties. For instance, Wang et al. (2010) synthesized a series of novel sulfanilamide-derived 1,2,3-triazole compounds, which were found to exhibit promising antibacterial potency against several tested strains (Wang, Wan, & Zhou, 2010). This illustrates the potential of triazole derivatives in the development of new antibacterial agents.
Antifungal and Antimicrobial Research
Triazole derivatives have also been recognized for their antifungal activities. Qingcu (2014) synthesized Schiff bases from 3-methyl-4-amino-5-ethoxycarbonylmethyl sulfanyl-1,2,4-triazole and tested their antifungal activities against four vegetable pathogens, showing better activities than the reference triadimefon in some cases (Qingcu, 2014).
Pharmacological Properties
Research on triazole derivatives extends into pharmacological properties as well, exploring their potential in treating diseases. Maliszewska-Guz et al. (2005) studied the cyclization of 1-{[(4-methyl-4h-1,2,4-triazol-3-yl)sulfanyl]-acetyl}thiosemicarbazides, leading to derivatives that were pharmacologically investigated for their effects on the central nervous system in mice, demonstrating the versatility of triazole compounds in medicinal chemistry (Maliszewska-Guz et al., 2005).
properties
IUPAC Name |
3-[(2,6-dichlorophenyl)methylsulfanyl]-5-[(2,4-dichlorophenyl)methylsulfinylmethyl]-4-ethyl-1,2,4-triazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Cl4N3OS2/c1-2-26-18(11-29(27)10-12-6-7-13(20)8-17(12)23)24-25-19(26)28-9-14-15(21)4-3-5-16(14)22/h3-8H,2,9-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNSWRBOHLKRDBO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=NN=C1SCC2=C(C=CC=C2Cl)Cl)CS(=O)CC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl4N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
509.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.